Cas no 62678-14-2 (1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-)
62678-14-2 structure
Product Name:1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
CAS No:62678-14-2
MF:C15H20O2
MW:232.318104743958
CID:435543
PubChem ID:12322908
Update Time:2025-04-19
1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
- 4-(4,6-dimethyl-2,3-dihydro-1H-inden-1-yl)butanoic acid
- DTXSID40488909
- 62678-14-2
-
- Inchi: 1S/C15H20O2/c1-10-8-11(2)13-7-6-12(14(13)9-10)4-3-5-15(16)17/h8-9,12H,3-7H2,1-2H3,(H,16,17)
- InChI Key: GFZKHSWXJGHAOA-UHFFFAOYSA-N
- SMILES: OC(CCCC1C2C=C(C)C=C(C)C=2CC1)=O
Computed Properties
- Exact Mass: 232.1464
- Monoisotopic Mass: 232.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
62678-14-2 (1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-) Related Products
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